Cas no 1272756-66-7 (2,3-bis(5-amino-2-chlorophenyl)propanenitrile)

• Product Name: 2,3-bis(5-amino-2-chlorophenyl)propanenitrile
• CAS No: 1272756-66-7
• MF: C₁₅H₁₃Cl₂N₃
• MW: 306.189821004868
• MDL: MFCD18651763
• CID: 4585419
• Update Time: 2025-06-12

2,3-bis(5-amino-2-chlorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(5-amino-2-chlorophenyl)propanenitrile
• 2,3-bis(5-amino-2-chlorophenyl)propanenitrile

• MDL： MFCD18651763
• Inchi： 1S/C15H13Cl2N3/c16-14-3-1-11(19)6-9(14)5-10(8-18)13-7-12(20)2-4-15(13)17/h1-4,6-7,10H,5,19-20H2
• InChI Key： JCQGAQSWDBLDRA-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C=CC=1Cl)(C#N)CC1C=C(N)C=CC=1Cl

Additional information on 2,3-bis(5-amino-2-chlorophenyl)propanenitrile

Comprehensive Overview of 2,3-bis(5-amino-2-chlorophenyl)propanenitrile (CAS No. 1272756-66-7)

2,3-bis(5-amino-2-chlorophenyl)propanenitrile, with the CAS number 1272756-66-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining chlorophenyl and amino functional groups with a propanenitrile backbone. Its structural complexity makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications due to its electron-rich aromatic systems and nitrile group reactivity, which are pivotal in modern synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 2,3-bis(5-amino-2-chlorophenyl)propanenitrile has surged, driven by advancements in drug discovery and crop protection. The compound's CAS No. 1272756-66-7 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its chlorinated aromatic rings and primary amine groups offer versatile sites for further functionalization, enabling the development of novel small-molecule inhibitors and polymer precursors.

One of the most discussed topics in chemical forums is the synthetic routes for 2,3-bis(5-amino-2-chlorophenyl)propanenitrile. Optimizing its production involves challenges such as regioselective chlorination and nitrile stability under reaction conditions. These discussions often highlight the need for green chemistry approaches to reduce waste and improve yields. Additionally, the compound's solubility profile and thermal stability are critical for its integration into high-performance materials, a trending topic in material science research.

The pharmacological potential of 2,3-bis(5-amino-2-chlorophenyl)propanenitrile is another area of interest. Its structural motifs resemble those found in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in precision medicine. Researchers are exploring its derivatives for anti-inflammatory and anticancer properties, aligning with the growing focus on targeted therapies. The compound's CAS No. 1272756-66-7 is often cited in patents related to biomedical applications, underscoring its commercial and scientific value.

From an analytical chemistry perspective, characterizing 2,3-bis(5-amino-2-chlorophenyl)propanenitrile requires advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are essential for reproducible research. The rise of AI-driven drug design has also increased searches for CAS 1272756-66-7, as machine learning models rely on high-quality data for molecular property prediction.

In conclusion, 2,3-bis(5-amino-2-chlorophenyl)propanenitrile (CAS No. 1272756-66-7) represents a multifaceted compound with broad applications in life sciences and material engineering. Its unique chemical properties and synthetic versatility make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing global challenges in healthcare and technology.